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Compound of Interest

Compound Name: Tas-301

Cat. No.: B1682930 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and preparation of Tas-
301 for use in cell culture experiments. Tas-301 is an inhibitor of smooth muscle cell migration

and proliferation, making it a valuable tool for research in areas such as vascular biology and

oncology.

Chemical Properties and Solubility
Tas-301, with the chemical formula C₂₃H₁₉NO₃ and a molecular weight of 357.4 g/mol , is a

hydrophobic compound.[1][2][3] Due to its poor water solubility, proper preparation techniques

are crucial for its effective use in aqueous cell culture environments.[4] The primary solvent for

dissolving Tas-301 is Dimethyl Sulfoxide (DMSO).

Table 1: Solubility and Storage of Tas-301
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Parameter Value Source

Molecular Weight 357.4 g/mol [1][2]

Solubility in DMSO
50 mg/mL (139.9 mM) to 71

mg/mL (198.65 mM)
[1][2]

Storage of Powder -20°C for up to 3 years [1]

Storage of Solvent Stock -80°C for up to 1 year [1]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution of Tas-301 in DMSO
This protocol describes the preparation of a concentrated stock solution of Tas-301, which can

be stored for long-term use.

Materials:

Tas-301 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate Reagents: Allow the Tas-301 powder and DMSO to reach room temperature

before use to prevent condensation.

Weigh Tas-301: In a sterile microcentrifuge tube, carefully weigh the desired amount of Tas-
301 powder.
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Add DMSO: Add the appropriate volume of DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock, add 279.8 µL of DMSO to 1 mg of Tas-301).

Dissolve: Vortex the solution thoroughly to dissolve the powder. If the compound does not

fully dissolve, sonication is recommended to aid dissolution.[1]

Aliquot and Store: Aliquot the concentrated stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the concentrated DMSO stock solution into cell culture

medium for treating cells.

Materials:

Concentrated Tas-301 DMSO stock solution (from Protocol 1)

Pre-warmed (37°C) cell culture medium

Sterile dilution tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the concentrated Tas-301 DMSO stock

solution at room temperature.

Intermediate Dilution (Optional but Recommended): To minimize the final concentration of

DMSO in the cell culture, it is advisable to perform an intermediate dilution. For example,

dilute the 10 mM stock solution to 1 mM with DMSO.[1]

Final Dilution in Culture Medium: Add the required volume of the Tas-301 stock (or

intermediate dilution) to the pre-warmed cell culture medium to achieve the desired final

concentration for your experiment. For instance, to achieve a final concentration of 10 µM

from a 10 mM stock, add 1 µL of the stock solution to 1 mL of culture medium.
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Mixing: Gently mix the final working solution immediately after adding the Tas-301 to ensure

homogeneity and prevent precipitation.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without Tas-301. This is crucial to account for any effects of the

solvent on the cells.

Precipitation Check: To avoid precipitation, it is recommended to preheat the stock solution

and culture medium to 37°C before dilution. If precipitation occurs, ultrasonic heating can be

used to redissolve the compound.[1]

Signaling Pathway of Tas-301
Tas-301 is known to inhibit the proliferation of vascular smooth muscle cells by blocking

voltage-independent Ca²⁺ influx and downstream signaling pathways.[5] One of the key

mechanisms is the inhibition of Protein Kinase C (PKC) activation induced by platelet-derived

growth factor (PDGF).[5][6] This ultimately affects the induction of the transcription factor AP-1.

[5]
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Caption: Tas-301 signaling pathway inhibition.

Experimental Workflow for Tas-301 Preparation
The following diagram illustrates the logical workflow for preparing Tas-301 for cell culture

experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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